2,2,6,6-Tetramethyl-4-(prop-2-yn-1-yl)piperidin-4-ol

• CAS No.: 75651-60-4
• Molecular Formula: C12H21NO
• Molecular Weight: 195.30 g/mol
• IUPAC Name: 2,2,6,6-tetramethyl-4-prop-2-ynylpiperidin-4-ol
• InChI: InChI=1S/C12H21NO/c1-6-7-12(14)8-10(2,3)13-11(4,5)9-12/h1,13-14H,7-9H2,2-5H3
• InChI Key: KVMULAVVFWWJJR-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(N1)(C)C)(CC#C)O)C

Description

2,2,6,6-Tetramethyl-4-(prop-2-yn-1-yl)piperidin-4-ol: is an organic compound belonging to the piperidine class It is characterized by the presence of a piperidine ring substituted with four methyl groups and a prop-2-yn-1-yl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2,6,6-Tetramethyl-4-(prop-2-yn-1-yl)piperidin-4-ol typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of 2,2,6,6-Tetramethylpiperidine, which can be obtained through the conjugate addition reaction of ammonia to phorone, followed by reduction using the Wolff-Kishner reaction.

Alkylation: The next step involves the alkylation of 2,2,6,6-Tetramethylpiperidine with propargyl bromide under basic conditions to introduce the prop-2-yn-1-yl group.

Hydroxylation: Finally, the hydroxylation of the piperidine ring is achieved using appropriate oxidizing agents to yield this compound.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. These methods typically focus on maximizing yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions

2,2,6,6-Tetramethyl-4-(prop-2-yn-1-yl)piperidin-4-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes using oxidizing agents such as oxone.

Reduction: The compound can be reduced to form amines or other reduced derivatives using reducing agents like lithium aluminum hydride.

Substitution: The prop-2-yn-1-yl group can undergo substitution reactions with nucleophiles, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidizing Agents: Oxone, potassium permanganate.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Nucleophiles: Halides, amines, thiols.

Major Products

The major products formed from these reactions include ketones, aldehydes, amines, and various substituted derivatives, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

2,2,6,6-Tetramethyl-4-(prop-2-yn-1-yl)piperidin-4-ol has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its role as a ligand in biochemical assays.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used as an additive in polymer chemistry and as a stabilizer in various industrial processes.

Mechanism of Action

The mechanism of action of 2,2,6,6-Tetramethyl-4-(prop-2-yn-1-yl)piperidin-4-ol involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can interact with enzymes, receptors, and other proteins, modulating their activity.

Pathways Involved: It may influence various biochemical pathways, including those involved in oxidative stress, signal transduction, and cellular metabolism.

Comparison with Similar Compounds

Similar Compounds

2,2,6,6-Tetramethylpiperidine: A related compound used as a hindered base in organic synthesis.

4-Hydroxy-2,2,6,6-tetramethylpiperidine: Another similar compound with a hydroxyl group on the piperidine ring.